![molecular formula C20H18ClNO B1393843 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride CAS No. 1160264-67-4](/img/structure/B1393843.png)
2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride
Overview
Description
2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride is a chemical compound with the molecular formula C20H18ClNO and a molecular weight of 323.82 . It is used for proteomics research .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride are not fully detailed in the available resources. We know its molecular weight is 323.82 , but information about its melting point, boiling point, solubility, and other characteristics are not provided.Scientific Research Applications
Chemosensor Development
2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride and its derivatives have been investigated for potential use as chemosensors. A study focused on the synthesis and spectroscopic characterization of novel benzimidazoles and benzimidazo[1,2-a]quinolines, indicating their potential as chemosensors for different cations. These compounds were tested for selectivity towards a variety of cations, demonstrating significant changes in fluorescence intensity upon interaction with specific cations (Hranjec et al., 2012).
Corrosion Inhibition
Research has shown that certain quinoline derivatives, including those related to 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride, serve as effective corrosion inhibitors. For instance, a study on novel quinoline derivatives as green corrosion inhibitors revealed their efficacy in protecting mild steel in acidic mediums. These inhibitors operate by adsorbing onto metal surfaces, significantly reducing corrosion rates (Singh et al., 2016).
Enantioselective Synthesis
Enantioselective synthesis using quinoline derivatives, including those similar to 2-(4-Sec-butylphenyl)quinoline-4-carbonyl chloride, has been developed. A study detailed the enantioselective hydrogenation of 2-benzylquinolines and various substituted quinolines, highlighting the potential of these compounds in asymmetric synthesis processes (Wang et al., 2009).
Catalysis
Quinoline compounds are also utilized in catalysis. For example, [PdCl2{8-(di-tert-butylphosphinooxy)quinoline)}] was identified as a highly efficient catalyst for the Suzuki–Miyaura reaction, a critical process in organic synthesis (Scrivanti et al., 2009).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-butan-2-ylphenyl)quinoline-4-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClNO/c1-3-13(2)14-8-10-15(11-9-14)19-12-17(20(21)23)16-6-4-5-7-18(16)22-19/h4-13H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUWWYLUUTJXUHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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